Cas no 7782-37-8 (3-Methyl-2-phenylpentanoic Acid)

• Product Name: 3-Methyl-2-phenylpentanoic Acid
• CAS No: 7782-37-8
• Molecular Formula: C₁₂H₁₆O₂
• Molecular Weight: 192.25424
• MDL: MFCD03094695
• CID: 571442
• PubChem ID: 295961

3-Methyl-2-phenylpentanoic Acid Properties

Names and Identifiers

• Benzeneacetic acid, a-(1-methylpropyl)-
• 3-methyl-2-phenylpentanoic acid
• 3-methyl-2-phenyl valeric acid
• 3-methyl-2-phenyl-pentanoic acid
• 3-Methyl-2-phenyl-valeriansaeure
• 3-methyl-2-phenyl-valeric acid
• 3-Methyl-2-phenylvaleric acid, mixture of erythro and threo
• AC1L6PBG
• AC1Q2S0X
• AG-H-11754
• erythro-2-phenyl-3-methylpentanoic acid
• NSC165627
• SureCN499471
• T5895621
• EN300-20747
• TS-00261
• D86465
• SY168415
• 3-METHYL-2-PHENYLVALERIC ACID, 97%, MIXT URE OF ERYTHRO AND THREO
• 3-Methyl-2-phenylvaleric acid
• DTXSID30304402
• CS-0239190
• 3-Methyl-2-phenylpentanoicacid
• 3-Methyl-2-phenylvalericacid
• SCHEMBL499471
• FT-0650642
• AKOS017278393
• InChI=1/C12H16O2/c1-3-9(2)11(12(13)14)10-7-5-4-6-8-10/h4-9,11H,3H2,1-2H3,(H,13,14)
• AKOS000121608
• Z104480854
• 7782-37-8
• NQVALZRLGIRTKX-UHFFFAOYSA-
• MFCD00004254
• NSC-165627
• 3-Methyl-2-phenylpentanoic acid #
• DA-02857

• MDL： MFCD03094695
• InChIKey： NQVALZRLGIRTKX-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O2/c1-3-9(2)11(12(13)14)10-7-5-4-6-8-10/h4-9,11H,3H2,1-2H3,(H,13,14)
• SMILES： CCC(C)C(C1=CC=CC=C1)C(=O)O

Computed Properties

• Exact Mass: 192.115
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 192.115
• Heavy Atom Count: 14
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Melting Point: 50-52 °C(lit.)
• Flash Point: >230 °F
• Color/Form: solid
• Solubility: Not determined